Phenyramidol hydrochloride
Overview
Description
Phenyramidol hydrochloride, also known as Fenyramidol, is a muscle relaxant used in the symptomatic treatment of musculoskeletal pain and spasms . It was first introduced into practice in 1960 .
Synthesis Analysis
The synthesis of Phenyramidol hydrochloride involves the process of asymmetric synthesis for the preparation of ® phenyramidol or its pharmaceutically acceptable salts .Molecular Structure Analysis
The molecular structure of Phenyramidol hydrochloride is represented by the chemical formula C13H15ClN2O . The average molecular weight is 250.73 g/mol .Physical And Chemical Properties Analysis
Phenyramidol hydrochloride has a water solubility of 0.94 mg/mL. It has a logP value of 2.01 according to ALOGPS and 1.92 according to Chemaxon. The pKa values are 14.1 (strongest acidic) and 6.61 (strongest basic) according to Chemaxon .Scientific Research Applications
Interdisciplinary Genetics Research Tools :PhenX toolkit is highlighted for its role in nutrition, dietary supplements, and cardiovascular disease research, providing high-priority, well-established measurement protocols in a web-based toolkit. This approach underscores the importance of standard measures in genomic research, facilitating cross-study analysis and increasing statistical power for identifying associations between genotypes, phenotypes, and exposures (Stover et al., 2010). Such frameworks could be adapted for researching Phenyramidol hydrochloride's genetic implications.
Antioxidant Activity Analysis :Analytical methods for determining antioxidant activity are reviewed, emphasizing their importance across various fields, including medicine. The review discusses the applicability, advantages, and limitations of several tests for antioxidant analysis, which could be relevant for assessing Phenyramidol hydrochloride's antioxidant properties, if any (Munteanu & Apetrei, 2021).
Drug Delivery Research :pH- and sugar-sensitive layer-by-layer (LbL) films and microcapsules for drug delivery are reviewed, presenting recent progress and potential applications in delivering therapeutic agents, including peptides, proteins, and anti-cancer drugs. This review may provide a basis for researching Phenyramidol hydrochloride's potential in targeted drug delivery systems (Sato et al., 2011).
Environmental Health Perspectives :The review on early environmental origins of neurodegenerative disease suggests that environmental exposures, including those to various pharmaceuticals, could have long-term effects on neurodegeneration risks. This perspective could guide research into Phenyramidol hydrochloride's long-term environmental and health impacts (Landrigan et al., 2005).
Bioavailability of Hydrophobic Organic Contaminants :This review on methods to assess the bioavailability of hydrophobic organic contaminants outlines principles, operations, and limitations of various approaches. It could inform studies on Phenyramidol hydrochloride's environmental behavior and bioavailability, given its chemical nature (Cui et al., 2013).
Safety And Hazards
properties
IUPAC Name |
1-phenyl-2-(pyridin-2-ylamino)ethanol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O.ClH/c16-12(11-6-2-1-3-7-11)10-15-13-8-4-5-9-14-13;/h1-9,12,16H,10H2,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYYDHUILGLWOOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CNC2=CC=CC=N2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyramidol hydrochloride | |
CAS RN |
326-43-2 | |
Record name | Phenyramidol hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=326-43-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenyramidol hydrochloride [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000326432 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Verbanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17777 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | α-[(2-pyridylamino)methyl]benzyl alcohol monohydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.736 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PHENYRAMIDOL HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M574V6XQH7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.